3,4-Dimethoxybenzylidenemalonic acid diethyl ester

• CAS RN: 15818-13-0
• Molecular Formula: C16H20O6
• Molecular Weight: 308.33 g/mol
• IUPAC Name: diethyl 2-[(3,4-dimethoxyphenyl)methylidene]propanedioate
• InChI: InChI=1S/C16H20O6/c1-5-21-15(17)12(16(18)22-6-2)9-11-7-8-13(19-3)14(10-11)20-4/h7-10H,5-6H2,1-4H3
• InChI Key: FASDMQRNYJBJQK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=CC1=CC(=C(C=C1)OC)OC)C(=O)OCC

Description

3,4-Dimethoxybenzylidenemalonic acid diethyl ester is a useful research compound. Its molecular formula is C16H20O6 and its molecular weight is 308.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

3,4-dimethoxybenzaldehyde (Veratraldehyde) (9.13 g, 55 mM) was heated with malonic acid diethyl ester (8.00 g, 50 mM), acetic acid (0.29 ml) and piperidine (0.74 ml) in benzene (100 ml) in an apparatus equipped with a water separator (Dean-Stark tube) until 50 mM water was separated. After washing the benzene solution with water, it was dried over anhydrous magnesium sulfate. After drying, benzene was evaporated under reduced pressure to obtain a crude product (15.40 g). The crude product thus obtained is pure enough, and can be used in the subsequent reaction without further purification.

Synthesis routes and methods II

Procedure details

9.13 g (55 mM) of 3,4-Dimethoxybenzaldehyde (veratraldehyde) was heated in 100 ml of benzene together with 8.00 mg (50 mM) of diethyl malonate, 0.29 ml of acetic acid, and 0.74 ml of piperidine in an apparatus equipped with a water separation tube (i.e., Dean Stark tube) until 50 mM water was separated. The benzene solution was washed with water and was dried over anhydrous magnesium sulfate. After being dried, the benzene was evaporated in vacuo to obtain 15.40 g crude product. The crude product obtained here had a sufficient purity even without purification, thus could be used as it was in the following step.